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An In-Depth Technical Guide to the Mineral Formula and Elemental Composition of Lazurite

Introduction
Lazurite is a rare tectosilicate mineral and a member of the sodalite group, renowned for

imparting the intense, vibrant blue color to the semi-precious stone lapis lazuli.[1][2] Classified

as a feldspathoid mineral, lazurite is a complex sodium calcium aluminosilicate that

incorporates additional anions, primarily sulfate and sulfide species, within its crystal structure.

[1][3] Its formation is typically associated with the contact metamorphism of limestone.[2] This

guide provides a detailed examination of lazurite's chemical formula and elemental

composition, outlines the experimental protocols for its characterization, and presents a logical

workflow for its analysis, intended for researchers and scientists in mineralogy and materials

science.

Chemical Formula and Structure
The chemical formula for lazurite has been subject to refinement over time. The International

Mineralogical Association (IMA) has redefined and validated its idealized chemical formula,

providing a more precise representation of its structure.

IMA Approved Formula: The currently accepted and idealized formula for lazurite is:

Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)·H₂O[1][4]

This formula highlights several key structural features:
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Aluminosilicate Framework: The core of the structure is the (Al₆Si₆O₂₄) framework, which

consists of alternating aluminum and silicon tetrahedra linked by oxygen atoms. This

arrangement creates a stable, cage-like structure.[1][3]

Cations: Sodium (Na⁺) and Calcium (Ca²⁺) cations are situated within the cavities of this

framework, providing charge balance.[1]

Anionic Groups: The framework's cages also host essential anionic groups. The

characteristic deep blue color of lazurite is primarily attributed to the presence of the

trisulfide radical anion (S₃⁻).[1][5] Sulfate (SO₄²⁻) is also a mandatory component of the

structure.[1][4] Other anions like chloride (Cl⁻) and hydroxide (OH⁻) may also be present in

substitution.[2]

Historically, more generalized formulas have been used, such as (Na,Ca)₈[(S,Cl,SO₄,OH)₂|

(Al₆Si₆O₂₄)], which reflects the variability and solid solution possibilities within the sodalite

group.[2][6][7]

Elemental Composition
The elemental composition of lazurite can vary between samples due to substitutions within

the crystal lattice. However, a typical composition by weight percentage has been established.

The data presented below is a summary of reported values, reflecting this natural variability.
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Element Symbol
Atomic Weight (
g/mol )

Weight Percentage
(%)

Oxygen O 15.999 ~38.1%[3]

Silicon Si 28.085 ~16.3%[3]

Aluminum Al 26.982 ~15.8%[3]

Sodium Na 22.990 12% - 15%[1]

Calcium Ca 40.078 2.5% - 7.8%[1][3]

Sulfur S 32.065 ~6.0%[3]

Hydrogen H 1.008 Minor percentages[3]

Chlorine Cl 35.453 Minor percentages[3]

Note: Hydrogen and

Chlorine are often

present in small or

trace amounts and

contribute to the

overall composition.

Experimental Protocols for Characterization
The determination of lazurite's chemical formula and crystal structure relies on a combination

of sophisticated analytical techniques. Each method provides specific information that, when

combined, offers a complete characterization of the mineral.

X-Ray Diffraction (XRD)
X-Ray Diffraction is a fundamental technique used to determine the atomic and molecular

structure of a crystal.[5] For mineral analysis, it serves as a definitive method for identification

and structural characterization.

Methodology:
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Sample Preparation: A small, representative sample of the mineral is finely ground into a

homogeneous powder. This ensures that the crystal lattices are randomly oriented to the

incident X-ray beam. The powder is then mounted on a sample holder.[8]

Data Acquisition: The sample is placed in a diffractometer. A monochromatic X-ray beam is

directed at the sample, and the instrument rotates the sample and a detector through a

range of angles (2θ).[6]

Principle of Operation: At specific angles that satisfy Bragg's Law (nλ = 2d sinθ), constructive

interference of the X-rays diffracted by the crystal lattice planes occurs. This results in a

diffraction pattern characterized by a series of peaks of varying intensity at specific 2θ

angles.[2][6]

Data Analysis: The resulting diffraction pattern is a unique "fingerprint" of the mineral's crystal

structure.[9] By comparing this pattern to extensive databases, such as those from the

International Centre for Diffraction Data (ICDD), the mineral phase (lazurite) is identified.

Furthermore, advanced analysis of the pattern can be used to precisely determine the unit

cell dimensions.[2]

Electron Probe Microanalysis (EPMA)
EPMA is a non-destructive technique used to obtain precise, quantitative elemental

compositions of very small areas of a solid sample.[7][10] It is ideal for analyzing chemical

variations within a single mineral grain.

Methodology:

Sample Preparation: A sample of the mineral is embedded in a resin mount and then ground

and polished to create an exceptionally smooth, flat surface. Because most minerals are

electrical insulators, the surface is then coated with a thin layer of conductive material,

typically carbon, to prevent charge buildup from the electron beam.[7]

Data Acquisition: The sample is placed in the EPMA instrument's high-vacuum chamber. A

highly focused and stable beam of electrons is directed at a specific micro-volume (spot) on

the sample surface.[10]
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Principle of Operation: The high-energy electron beam excites the atoms in the sample,

causing them to emit X-rays. The wavelengths and energies of these emitted X-rays are

characteristic of the elements present.[10][11]

Data Analysis: The instrument uses wavelength-dispersive spectrometers (WDS) to precisely

measure the intensity of the characteristic X-rays for each element. By comparing these

intensities to those measured from known standard materials under the same conditions, the

concentration of each element in the sample can be accurately quantified.[12] This allows for

the calculation of an empirical chemical formula for the specific point analyzed.

Raman Spectroscopy
Raman spectroscopy is a powerful non-destructive technique used to identify molecules and

study chemical bonding. For lazurite, it is particularly effective at identifying the specific sulfur

species responsible for its color.

Methodology:

Sample Preparation: Minimal preparation is needed. The analysis can be performed directly

on a crystal, a polished surface, or even powdered pigment.

Data Acquisition: A monochromatic laser is focused onto the sample. The scattered light is

collected and passed through a spectrometer.

Principle of Operation: Most of the scattered light has the same frequency as the laser

(Rayleigh scattering). However, a small fraction is scattered at different frequencies due to

the Raman effect, where the laser photons interact with the vibrational modes of the

molecules in the sample.

Data Analysis: The resulting Raman spectrum shows peaks corresponding to the specific

vibrational modes of the mineral's components. Lazurite exhibits a very strong peak at

approximately 548 cm⁻¹, which is attributed to the symmetric stretching mode of the S₃⁻

radical anion.[4][13] The presence and characteristics of this and other related peaks confirm

the identity of lazurite and provide insight into its sulfur chemistry.[1][14]

Visualization of Analytical Workflow
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The logical process for the comprehensive analysis of a mineral such as lazurite can be

visualized as a workflow. This process integrates structural and compositional analysis to arrive

at a definitive characterization.

1. Sample Preparation

2. Instrumental Analysis

Structural Analysis Elemental Analysis Vibrational Spectroscopy

3. Data Interpretation & Finalization

Mineral Sample

Crushing & Grinding

Raman Spectroscopy

for speciation

Homogenized Powder Polished & Coated Mount

X-Ray Diffraction (XRD)

for phase ID

X-Ray Fluorescence (XRF)
(Bulk Composition)

for bulk chemistry

Electron Probe
Microanalysis (EPMA)

for quantitative analysis

Crystal Structure &
Unit Cell Parameters

Quantitative Elemental
Composition (wt%)

Identification of
Anionic Groups (e.g., S₃⁻)

Final Characterization:
Definitive Formula &
Mineral Identification
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Click to download full resolution via product page

Caption: Workflow for the comprehensive analysis of lazurite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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